N-tert-butyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-tert-butyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide” is a chemical compound with the molecular formula C20H23N3O2S2 . It is a versatile material used in scientific research and offers potential applications in drug development and organic synthesis due to its unique structure and properties.
Molecular Structure Analysis
The compound contains a total of 52 bonds, including 29 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 3 double bonds, 11 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, and 1 secondary amide .Physical And Chemical Properties Analysis
The compound has a molecular weight of 401.54552 . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, polar surface area, polarizability, surface tension, and molar volume could not be found in the available resources.Scientific Research Applications
Synthesis and Chemiluminescence
Watanabe et al. (2010) explored the singlet oxygenation of specific dihydrothiophenes, leading to the creation of sulfanyl-substituted bicyclic dioxetanes. These compounds, including variations with sulfinyl and sulfonyl substituents, were studied for their thermal stability and base-induced chemiluminescence, indicating potential applications in analytical chemistry and material science for light-emitting compounds (Watanabe, M. et al., 2010).
Structure-Activity Relationship Studies
Altenbach et al. (2008) conducted structure-activity relationship studies on a series of 2-aminopyrimidines as histamine H4 receptor ligands. Their work emphasizes the pharmaceutical applications of pyrimidine derivatives in developing new therapeutic agents for inflammatory and pain conditions (Altenbach, R. et al., 2008).
Dual Inhibitors for Thymidylate Synthase and Dihydrofolate Reductase
Gangjee et al. (2008) synthesized N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogues as potential dual inhibitors for thymidylate synthase and dihydrofolate reductase. This research has implications for the design of antifolate drugs, particularly in cancer therapy (Gangjee, A. et al., 2008).
Novel Polyimides with High Thermal Stability
Lu et al. (2014) synthesized poly(pyridine–imide)s with tert-butyl substituents, demonstrating the role of bulky substituents in enhancing the solubility and thermal stability of polyimides. This research is relevant for developing advanced materials for electronics and aerospace applications (Lu, Y. et al., 2014).
Antiviral and Antimicrobial Activities
Jenepha Mary et al. (2022) characterized N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide for its antiviral and antimicrobial activities, providing insight into its potential as an antiviral agent. Their quantum computational approach to vibrational spectroscopy highlighted the compound's structure-activity relationship, emphasizing its pharmaceutical application (Jenepha Mary, S. J. et al., 2022).
properties
IUPAC Name |
N-tert-butyl-2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S2/c1-12-7-6-8-15(13(12)2)23-18(25)17-14(9-10-26-17)21-19(23)27-11-16(24)22-20(3,4)5/h6-10H,11H2,1-5H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZNALTVQYUNTBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.